Cas no 852167-97-6 (N-phenyl-2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-phenyl-2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 852167-97-6
• MF: C₁₇H₁₇N₅O₃S
• MW: 371.413581609726
• CID: 5860117
• PubChem ID: 4328797
• Update Time: 2025-07-14

N-phenyl-2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
• Acetamide, N-phenyl-2-[(5,6,7,8-tetrahydro-2,6,8-trimethyl-5,7-dioxopyrimido[4,5-d]pyrimidin-4-yl)thio]-
• F0654-0023
• AKOS024592584
• N-phenyl-2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• 852167-97-6
• N-phenyl-2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C17H17N5O3S/c1-10-18-14-13(16(24)22(3)17(25)21(14)2)15(19-10)26-9-12(23)20-11-7-5-4-6-8-11/h4-8H,9H2,1-3H3,(H,20,23)
• InChI Key： OOFRSBPXCLFHMV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N=C(C)N=C2N(C)C(=O)N(C)C(=O)C2=1

Computed Properties

• Exact Mass: 371.10521059g/mol
• Monoisotopic Mass: 371.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 12.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-phenyl-2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide

Introduction to N-phenyl-2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 852167-97-6)

N-phenyl-2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 852167-97-6, belongs to a class of molecules known for their potential biological activity and structural complexity. The detailed structure of this compound includes a phenyl group attached to an acetamide moiety, which is further linked to a sulfanyl group. This sulfanyl group is connected to a heterocyclic ring system known as 1,3-diazino[4,5-d]pyrimidin-4-yl, which is characterized by its trimethyl and dioxo substituents.

The significance of this compound lies in its unique structural features and the potential therapeutic applications it may offer. The presence of multiple functional groups such as the sulfanyl and acetamide moieties suggests that this compound could exhibit diverse biological activities. Specifically, the sulfanyl group is known to participate in various chemical reactions and interactions, making it a valuable component in drug design. The dioxo substituents within the heterocyclic ring system contribute to the compound's stability and reactivity, which are critical factors in pharmaceutical development.

In recent years, there has been a growing interest in exploring new molecular entities that can serve as lead compounds for drug discovery. N-phenyl-2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide has emerged as a promising candidate due to its complex structure and potential biological activity. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors. These interactions are crucial for modulating cellular processes and can lead to the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational methods and high-throughput screening techniques, scientists have been able to identify potential binding sites and interaction patterns on biological targets. This information has been instrumental in designing derivatives of N-phenyl-2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino[4,5-d]pyrimidin-4-yl}sulfanyl)acetamide that could enhance its efficacy and selectivity.

The synthesis of this compound presents both challenges and opportunities for chemists. The complex heterocyclic ring system requires precise synthetic strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to construct intricate molecular frameworks with greater efficiency. Techniques such as multi-step organic synthesis combined with purification methods like chromatography have been employed to obtain high-quality samples of this compound for further study.

Recent studies have begun to explore the pharmacological properties of N-phenyl-2-(\{2,\textbf{6},\textbf{8}-trimethyl-\textbf{5},\textbf{7}-dioxo-\textbf{5}H,\textbf{6}H,\textbf{7}H,\textbf{8}H-\textbf{1},\textbf{3}-diazino[\textbf{4},\textbf{5}-d]pyrimidin-\textbf{4}-yl\}\textbf{sulfanyl})acetamide. Initial experiments have shown that this compound exhibits promising activity against certain disease-related targets. For instance, researchers have observed inhibitory effects on specific enzymes that are implicated in inflammatory responses. These findings suggest that this compound could be developed into a therapeutic agent for conditions characterized by excessive inflammation.

The potential applications of N-\(\textbf{phenyl}\)-2-(\(\{\textbf{2},\textbf{6},\textbf{8}-trimethyl-\textbf{5},\textbf{7}-dioxo-\textbf{5}H,\textbf{6}H,\textbf{7}H,\textbf{8}H-\textbf{1},\textbf{3}-diazino[\textbf{4},\textbf{5}-d]pyrimidin-\textbf{4}-yl\}\)\(\*\)\(\{\*\}\))acetamide are not limited to anti-inflammatory therapies alone. The compound's unique structure also makes it a valuable scaffold for designing molecules with other therapeutic effects. For example，it could be modified to target neurological disorders or infectious diseases by incorporating additional functional groups or altering the heterocyclic core.

As research continues，the understanding of how N-\(\*\)-(\(\{\*\}\))acetamide interacts with biological systems will deepen。 High-resolution structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate the molecular mechanisms underlying its activity。 These studies will provide critical insights into how the compound modulates biological pathways，which will be essential for optimizing its therapeutic potential。

The development of new drugs is often a lengthy process that involves multiple stages，from initial discovery to clinical trials。 However，the promise of N-\(\*\)-(\(\{\*\}\))acetamide as a lead compound offers hope for bringing novel treatments to patients more quickly。 By combining traditional medicinal chemistry approaches with modern biotechnological tools，researchers are paving the way for more efficient drug discovery pipelines。

In conclusion，N-\(\*\)-(\(\{\*\}\))acetamide (CAS No.\(\852167\-97\-6\)) represents a significant advancement in pharmaceutical research。 Its complex structure，potential biological activity，and promising therapeutic applications make it a valuable candidate for further study。 As scientists continue to explore its properties and develop new derivatives，this compound holds great promise for improving human health and well-being。